Cas no 1617-59-0 (Benzaldehyde, 2-hydroxy-5-nitro-, hydrazone)

• Product name: Benzaldehyde, 2-hydroxy-5-nitro-, hydrazone
• CAS No: 1617-59-0
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 1341442
• PubChem ID: 136235016

Benzaldehyde, 2-hydroxy-5-nitro-, hydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-nitro-, hydrazone
• 6-(hydrazinylmethylidene)-4-nitrocyclohexa-2,4-dien-1-one
• SCHEMBL2317398
• (5-nitrosalicylidene)hydrazine
• DTXSID10617724
• 1617-59-0

• Inchi： InChI=1S/C7H7N3O3/c8-9-4-5-3-6(10(12)13)1-2-7(5)11/h1-4,11H,8H2
• InChI Key： UFHMSBIPLZSWJA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C=NN)O

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų